![molecular formula C7H4ClN3O2 B2881094 7-Chloro-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid CAS No. 1416372-61-6](/img/structure/B2881094.png)
7-Chloro-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid
Overview
Description
7-Chloro-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid is a heterocyclic compound . It has a molecular weight of 197.58 . The compound is characterized by its IUPAC name, 7-chloro [1,2,4]triazolo [1,5-a]pyridine-2-carboxylic acid .
Molecular Structure Analysis
The molecular structure of 7-Chloro-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid is characterized by its InChI code: 1S/C7H4ClN3O2/c8-4-1-2-11-5(3-4)9-6(10-11)7(12)13/h1-3H,(H,12,13) .Chemical Reactions Analysis
While specific chemical reactions involving 7-Chloro-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid are not detailed in the literature, triazole compounds are known to be versatile and can participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of 7-Chloro-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid are not extensively documented. It is known to have a molecular weight of 197.58 .Scientific Research Applications
Catalyst-Free Synthesis
The compound can be synthesized in a catalyst-free, additive-free, and eco-friendly method under microwave conditions . This tandem reaction involves the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation to yield the target compound in a short reaction time .
Broad Substrate Scope
The methodology demonstrates a broad substrate scope and good functional group tolerance, resulting in the formation of products in good-to-excellent yields . This makes it a versatile compound in various chemical reactions.
Late-Stage Functionalization
The compound can be used in late-stage functionalization of triazolo pyridine . This further demonstrates its synthetic utility in various chemical processes.
Biological Activities
The compound is found in numerous natural products exhibiting immense biological activities . It exhibits numerous activities, including acting as RORγt inverse agonists, PHD-1, JAK1, and JAK2 inhibitors .
Treatment of Disorders
These types of compounds are utilized in the treatment of cardiovascular disorders, type 2 diabetes, and hyperproliferative disorders . This makes it a valuable compound in the field of medicinal chemistry.
Applications in Material Sciences
Apart from its applications in medicinal chemistry, these types of compounds also have various applications in the material sciences fields .
Future Directions
The future directions in the study of 7-Chloro-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid and related compounds could involve further exploration of their synthesis, chemical reactions, and biological activities . Given the versatile nature of triazole compounds, there is potential for the development of new classes of antibacterial agents and other therapeutics .
Mechanism of Action
Target of Action
Triazole compounds, which include this compound, are known to interact with a variety of enzymes and receptors in biological systems .
Mode of Action
Triazole compounds are known to bind readily in biological systems, indicating that they may interact directly with their targets to induce changes .
Biochemical Pathways
It’s worth noting that triazole compounds have been found to exhibit a wide range of biological activities, suggesting that they may affect multiple pathways .
Result of Action
Compounds containing a triazole moiety have been found to exhibit a range of biological activities, including anti-inflammatory, antiproliferative, and antimicrobial effects .
Action Environment
Factors such as temperature and ph could potentially affect the compound’s activity .
properties
IUPAC Name |
7-chloro-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClN3O2/c8-4-1-2-11-5(3-4)9-6(10-11)7(12)13/h1-3H,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEVCJRCPPKTPJN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=NC(=N2)C(=O)O)C=C1Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid | |
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